4-(acetylamino)-N-(4-chloro-2,5-dimethoxyphenyl)benzamide

• IUPAC Name: 4-acetamido-N-(4-chloro-2,5-dimethoxyphenyl)benzamide
• InChI: InChI=1S/C17H17ClN2O4/c1-10(21)19-12-6-4-11(5-7-12)17(22)20-14-9-15(23-2)13(18)8-16(14)24-3/h4-9H,1-3H3,(H,19,21)(H,20,22)
• InChI Key: GCHHEMJKSADWOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2OC)Cl)OC
• Molecular Formula: C17H17ClN2O4
• Molecular Weight: 348.8 g/mol

Description

4-(acetylamino)-N-(4-chloro-2,5-dimethoxyphenyl)benzamide, also known as 25B-NBOMe, is a synthetic psychedelic drug that belongs to the phenethylamine class. It is a potent agonist of the 5-HT2A receptor, which is responsible for the hallucinogenic effects of the drug. This compound has gained popularity in recent years due to its potent psychedelic effects and ease of synthesis.

Mechanism of Action

The mechanism of action of 4-(acetylamino)-N-(4-chloro-2,5-dimethoxyphenyl)benzamide is similar to that of other psychedelic drugs. It binds to the 5-HT2A receptor and activates it, leading to an increase in the levels of serotonin in the brain. This increase in serotonin levels is responsible for the hallucinogenic effects of the drug.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It also causes changes in the levels of various neurotransmitters in the brain, including dopamine, norepinephrine, and serotonin.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(acetylamino)-N-(4-chloro-2,5-dimethoxyphenyl)benzamide in lab experiments is its potent psychedelic effects. This makes it an ideal compound for studying the mechanisms of action of psychedelic drugs. However, one of the limitations of using this compound is its potential for toxicity. It has been shown to be highly potent and can cause serious side effects in humans.

Future Directions

There are several future directions for research on 4-(acetylamino)-N-(4-chloro-2,5-dimethoxyphenyl)benzamide. One area of research is the development of new compounds that have similar effects but are less toxic. Another area of research is the development of new therapies for the treatment of mental health disorders, such as depression and anxiety. Finally, there is a need for further research into the long-term effects of psychedelic drugs on the brain and behavior.

Synthesis Methods

The synthesis of 4-(acetylamino)-N-(4-chloro-2,5-dimethoxyphenyl)benzamide involves the reaction of 2,5-dimethoxyphenethylamine with 4-chloro-3,5-dimethoxybenzaldehyde in the presence of acetic anhydride and a catalytic amount of p-toluenesulfonic acid. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

4-(acetylamino)-N-(4-chloro-2,5-dimethoxyphenyl)benzamide has been used extensively in scientific research to study the mechanisms of action of psychedelic drugs. It has been shown to have a high affinity for the 5-HT2A receptor, which is responsible for the hallucinogenic effects of the drug. This receptor is widely distributed in the brain and is involved in the regulation of mood, cognition, and perception.